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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of butyl heptanoate, a significant ester in the

fields of chemical synthesis and analytical science. It covers its chemical identity,

physicochemical properties, synthesis protocols, and key applications, with a focus on

providing actionable data and methodologies for laboratory and development settings.

Chemical Identity and Nomenclature
The compound's formal identification according to the International Union of Pure and Applied

Chemistry (IUPAC) is butyl heptanoate.[1][2] It is systematically derived from the esterification

of heptanoic acid with butan-1-ol.

A variety of synonyms are used in commercial and academic literature to refer to this

compound. These are essential to recognize for comprehensive literature searches and

material sourcing.
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Synonym Reference

Butyl heptylate [1][3][4]

Butyl heptoate [1][3][4]

Heptanoic acid, butyl ester [1][3][4]

n-Butyl heptanoate [1][5]

Butyl enanthate [1][3]

FEMA No. 2199 [1][3]

n-Butyl n-heptanoate [1][5]

Heptanoic acid butyl ester [1]

Physicochemical Properties
Butyl heptanoate is a colorless liquid at room temperature, characterized by a fruity,

herbaceous odor.[3][6] Its physical and chemical properties are critical for its application in

various formulations and syntheses.
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Property Value Reference

Molecular Formula C11H22O2 [1][5][6][7][8]

Molar Mass 186.29 g/mol [1][5][6]

Melting Point -67.5 °C [6][9]

Boiling Point 226 °C [6][7]

Density 0.863 g/mL at 25 °C [6][7]

Refractive Index (n20/D) 1.421 [6][7]

Vapor Pressure 0.09 mmHg at 25 °C [4][9]

Flash Point 86.67 °C (188 °F) [6][9]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol, ether, and chloroform.

[3][10]

Synthesis of Butyl Heptanoate
The primary method for synthesizing butyl heptanoate is through the Fischer esterification of

heptanoic acid and n-butanol.
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Caption: General workflow for the synthesis of butyl heptanoate.
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This protocol describes the synthesis of butyl heptanoate from heptanoic acid and n-butanol

using an acid catalyst.

Materials:

Heptanoic acid

n-Butanol

Concentrated sulfuric acid (or p-toluenesulfonic acid)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Benzene (optional, for azeotropic removal of water)

Round-bottom flask

Reflux condenser

Dean-Stark trap (if using benzene)

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine one molar equivalent of heptanoic acid

with an excess (1.5-2 molar equivalents) of n-butanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid

(approximately 1-2% of the mass of the carboxylic acid) to the mixture. Alternatively, p-

toluenesulfonic acid can be used.[6]
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Reaction: Heat the mixture to reflux. The reaction progress can be monitored by observing

the collection of water, which is a byproduct of the esterification. If using benzene, water will

be collected azeotropically in the Dean-Stark trap.[6] Continue refluxing until the theoretical

amount of water has been collected or until the reaction is deemed complete by other

analytical methods (e.g., TLC, GC).

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Drying and Purification:

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude butyl heptanoate by fractional distillation under reduced pressure to yield

the pure ester.

Signaling Pathways and Applications
While butyl heptanoate itself is not directly involved in biological signaling pathways in the

context of drug development, its role as a fragrance and flavor agent is due to its interaction

with olfactory and gustatory receptors. In a broader chemical context, its synthesis pathway is a

classic example of acid-catalyzed esterification.
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Caption: Mechanism of the Fischer esterification for butyl heptanoate synthesis.
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Flavor and Fragrance: Butyl heptanoate is widely used as a synthetic flavoring agent in

foods such as candy and baked goods, imparting a fruity taste.[6] It is also utilized in

perfumes and other scented products.[7]

Chemical Synthesis: It serves as a solvent and an intermediate in organic synthesis.[7][10]

The ester group can undergo reactions like hydrolysis and transesterification to produce

other valuable chemicals.[7][10]

Analytical Standards: Due to its stable nature, it is used as a reference standard in various

analytical techniques, including chromatography.[1][3]

Safety and Handling
Butyl heptanoate is considered a flammable liquid and may cause irritation to the skin and

eyes upon direct contact.[3][4] It should be handled in a well-ventilated area, and appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn.

Store in a cool, dry place away from ignition sources.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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